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A deep dive into the dermatological effects of Ammonium Lauryl Ether Sulfate (ALES) and

Sodium Lauryl Sulfate (SLS) reveals distinct differences in their skin irritation potential. While

both are anionic surfactants commonly used in personal care products, research indicates that

ALES is a milder alternative to the more aggressive SLS. This guide provides a comprehensive

comparison based on available experimental data, detailing the mechanisms of action and

outlining relevant experimental protocols for researchers, scientists, and drug development

professionals.

Sodium Lauryl Sulfate (SLS) is a well-established skin irritant, known for its potent cleansing

properties which can unfortunately lead to disruption of the skin barrier. This disruption

manifests as increased transepidermal water loss (TEWL), erythema (redness), and the

release of pro-inflammatory cytokines.[1][2] In contrast, Ammonium Lauryl Ether Sulfate
(ALES), also commonly referred to as Ammonium Lauryl Sulfate (ALS) in consumer-facing

literature, is consistently reported to be a gentler surfactant.[3] This reduced irritation potential

is attributed to its molecular structure, which results in less significant interactions with skin

proteins and lipids.[3]

Quantitative Comparison of Skin Irritation
Parameters
While direct side-by-side clinical trial data comparing the quantitative effects of ALES and SLS

on key irritation markers is limited in the readily available scientific literature, the consensus

from various dermatological studies and reviews points towards a lower irritation profile for
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ALES. The following tables summarize the expected comparative performance based on

existing research.

Table 1: Comparison of Skin Barrier Function Parameters

Parameter
Ammonium Lauryl
Ether Sulfate
(ALES)

Sodium Lauryl
Sulfate (SLS)

Key Findings

Transepidermal Water

Loss (TEWL)

Lower increase

compared to SLS

Significant increase,

indicating

compromised barrier

function[1]

ALES is suggested to

cause less disruption

to the stratum

corneum lipids, thus

better preserving the

skin's natural moisture

barrier.[3]

Erythema Index

Reduced erythema

observed in patch

testing compared to

SLS[3]

Induces noticeable

erythema, a classic

sign of inflammation[1]

The milder nature of

ALES leads to a less

pronounced

inflammatory

response in the skin.

Stratum Corneum

Lipid Disruption

Less disruptive to

intercellular lipid

structures[3]

Known to strip natural

oils and lipids from the

skin[3]

ALES's molecular

structure is less

aggressive towards

the skin's lipid matrix.

Protein (Keratin)

Binding

Weaker protein

binding affinity[3]

Stronger binding to

keratin, potentially

leading to protein

denaturation[3]

The weaker

interaction of ALES

with skin proteins

contributes to its

reduced irritation

potential.

Table 2: Comparison of Inflammatory Cytokine Release
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Cytokine
Ammonium Lauryl
Ether Sulfate
(ALES)

Sodium Lauryl
Sulfate (SLS)

Key Findings

Interleukin-1α (IL-1α)
Lower induction of IL-

1α expected

Known to induce the

release of this pro-

inflammatory cytokine

from keratinocytes[4]

As a primary

inflammatory

mediator, lower IL-1α

release suggests a

reduced inflammatory

cascade with ALES.

Tumor Necrosis

Factor-α (TNF-α)

Lower induction of

TNF-α expected

Contributes to the

inflammatory

response initiated by

skin barrier

disruption[4]

A diminished

inflammatory signal

from ALES would

likely result in lower

TNF-α levels.

Experimental Protocols
To aid researchers in the direct comparison of these surfactants, a detailed experimental

protocol for a human patch test is provided below. This protocol is a composite based on

standard methodologies described in the literature for evaluating surfactant-induced skin

irritation.[5][6]

Human Patch Test Protocol for Comparative Skin
Irritation Assessment
1. Objective: To compare the skin irritation potential of ALES and SLS in human volunteers by

measuring Transepidermal Water Loss (TEWL) and erythema.

2. Study Population: A cohort of healthy adult volunteers with no history of chronic skin

diseases.

3. Materials:

Test substances: 1% aqueous solutions of ALES and SLS.
Negative control: Deionized water.
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Occlusive patches (e.g., Finn Chambers on Scanpor tape).
Tewameter® for TEWL measurements.
Chromameter® or a similar device for erythema (a*) measurements.

4. Procedure:

Baseline Measurements: Before patch application, measure baseline TEWL and erythema at
the designated test sites on the volar forearm or upper back of each volunteer.
Patch Application: Apply 20 µL of each test solution (1% ALES, 1% SLS, and deionized
water) to the filter paper within the occlusive chambers. Secure the patches to the
designated skin sites.
Exposure: Leave the patches in place for 24 hours.
Patch Removal and Readings: After 24 hours, carefully remove the patches. Allow the skin to
acclimatize for 30 minutes. Measure TEWL and erythema at each test site.
Follow-up Readings: Repeat TEWL and erythema measurements at 48 and 72 hours post-
patch removal to assess the time course of the irritation and recovery.

5. Data Analysis:

Calculate the change in TEWL and erythema from baseline for each test substance at each
time point.
Statistically compare the changes induced by ALES and SLS using appropriate statistical
tests (e.g., paired t-test or Wilcoxon signed-rank test).

Signaling Pathways in Surfactant-Induced Skin
Irritation
The irritation caused by anionic surfactants like SLS and ALES is initiated by the disruption of

the stratum corneum, the outermost layer of the skin. This disruption allows the surfactant

molecules to penetrate deeper into the epidermis and interact with keratinocytes, the primary

cells of the epidermis. This interaction triggers a cascade of intracellular signaling events,

leading to the production and release of pro-inflammatory cytokines.

The diagram below illustrates the general signaling pathway initiated by anionic surfactants

leading to an inflammatory response in keratinocytes.
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Caption: Surfactant-induced skin irritation pathway.
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The following diagram illustrates a typical experimental workflow for comparing the skin

irritation potential of ALES and SLS.

Preparation Intervention Measurement & Analysis

Volunteer Recruitment Baseline Skin Assessment (TEWL, Erythema) Patch Application (ALES, SLS, Control) 24h Occlusive Exposure Post-Exposure Measurements (24h, 48h, 72h) Data Analysis & Comparison Conclusion on Relative Irritancy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jcadonline.com [jcadonline.com]

2. How does sodium lauryl sulfate alter the skin barrier function in man? A multiparametric
approach. | Semantic Scholar [semanticscholar.org]

3. Ammonium Lauryl Sulfate vs SLS: Best Choice for Formulations [elchemy.com]

4. Cytokines and Chemokines in Irritant Contact Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]

5. Evaluation of skin susceptibility to irritancy by routine patch testing with sodium lauryl
sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]

6. novobliss.in [novobliss.in]

To cite this document: BenchChem. [ALES vs. SLS: A Comparative Analysis of Skin Irritation
Potential in Dermatological Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020673#skin-irritation-potential-of-ales-compared-to-
sls-in-dermatological-research]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b020673?utm_src=pdf-body-img
https://www.benchchem.com/product/b020673?utm_src=pdf-custom-synthesis
https://jcadonline.com/sls-july-2019/
https://www.semanticscholar.org/paper/How-does-sodium-lauryl-sulfate-alter-the-skin-in-A-L%C3%A9v%C3%AAque-Rigal/5b5dc21324d82f67203388003a773e0ad2a1b4a2
https://www.semanticscholar.org/paper/How-does-sodium-lauryl-sulfate-alter-the-skin-in-A-L%C3%A9v%C3%AAque-Rigal/5b5dc21324d82f67203388003a773e0ad2a1b4a2
https://elchemy.com/blogs/personal-care/ammonium-lauryl-sulfate-vs-sls-which-is-better-for-formulations
https://pmc.ncbi.nlm.nih.gov/articles/PMC3858878/
https://pubmed.ncbi.nlm.nih.gov/11525947/
https://pubmed.ncbi.nlm.nih.gov/11525947/
https://novobliss.in/wp-content/uploads/2022/02/Inventi-Rapid_Patch-Testing.pdf
https://www.benchchem.com/product/b020673#skin-irritation-potential-of-ales-compared-to-sls-in-dermatological-research
https://www.benchchem.com/product/b020673#skin-irritation-potential-of-ales-compared-to-sls-in-dermatological-research
https://www.benchchem.com/product/b020673#skin-irritation-potential-of-ales-compared-to-sls-in-dermatological-research
https://www.benchchem.com/product/b020673#skin-irritation-potential-of-ales-compared-to-sls-in-dermatological-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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